(R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride

• IUPAC Name: (3R)-3-amino-4-phenylmethoxybutanoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO3.ClH/c12-10(6-11(13)14)8-15-7-9-4-2-1-3-5-9;/h1-5,10H,6-8,12H2,(H,13,14);1H/t10-;/m1./s1
• InChI Key: BCZBAGCTULPTPV-HNCPQSOCSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC(CC(=O)O)N.Cl
• Isomeric SMILES: C1=CC=C(C=C1)COC[C@@H](CC(=O)O)N.Cl
• Molecular Formula: C11H16ClNO3
• Molecular Weight: 245.70 g/mol

Description

(R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride, also known as L-ABOB-HCl, is a chiral amino acid derivative that has gained attention in recent years due to its potential use in the development of new drugs. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of (R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride is not yet fully understood. However, it has been shown to modulate the activity of certain enzymes and receptors in the body, leading to its observed effects on inflammation, pain, and neuroprotection.
Biochemical and Physiological Effects:
(R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, suggesting its potential use as an analgesic and anti-inflammatory agent. Additionally, (R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride has been shown to protect against oxidative stress and neuronal damage, suggesting its potential use as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of (R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride is its high purity and yield, making it a reliable and efficient compound for research purposes. However, one limitation is that its exact mechanism of action is not yet fully understood, making it difficult to design experiments to test its effects in specific contexts.

Future Directions

There are many potential future directions for research on (R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride. One area of interest is its potential use in the development of new drugs for the treatment of pain and inflammation-related disorders. Additionally, further research is needed to fully understand its mechanism of action and to identify potential targets for drug development. Finally, there is potential for (R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride to be used in combination with other compounds to enhance its effects or to target multiple pathways simultaneously.

Synthesis Methods

The synthesis of (R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride involves the reaction of (R)-4-(benzyloxy)-3-oxobutanoic acid with ammonia, followed by the addition of hydrochloric acid to produce the hydrochloride salt. This method has been optimized for high yield and purity, making it a reliable and efficient way to produce (R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride for research purposes.

Scientific Research Applications

(R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride has been studied for its potential use in the development of new drugs. Specifically, it has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, (R)-3-Amino-4-(benzyloxy)butanoic acid hydrochloride has been shown to have neuroprotective effects, suggesting its potential use in the treatment of neurodegenerative diseases.